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Compound of Interest

Compound Name: Dialifos

Cat. No.: B016134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dialifos is an organophosphate insecticide and acaricide. Like other organophosphates, its

primary mechanism of toxicity involves the inhibition of acetylcholinesterase (AChE), an

enzyme crucial for the proper functioning of the nervous system. Inhibition of AChE leads to an

accumulation of the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular

junctions, resulting in overstimulation of cholinergic receptors and subsequent toxic effects.[1]

[2] Understanding the in vivo toxicity of Dialifos is essential for risk assessment and the

development of potential antidotes. This document provides detailed application notes and

protocols for studying Dialifos toxicity in various animal models.

Data Presentation: Quantitative Toxicity Data for
Dialifos
The following tables summarize the available quantitative toxicity data for Dialifos in different

animal models. It is important to note that publicly available and validated data for Dialifos are

limited.

Table 1: Acute Toxicity of Dialifos
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Species
Route of
Administration

LD50 (mg/kg body
weight)

Reference

Rat (male) Oral 71 --INVALID-LINK--

Rat (male) Oral (with Atropine) 140 --INVALID-LINK--

Rat (male) Oral (with 2-PAM) 267 --INVALID-LINK--

Rat (male)
Oral (with Atropine +

2-PAM)
177 --INVALID-LINK--

Table 2: No-Observed-Adverse-Effect Level (NOAEL) for Dialifos

Species
Study
Duration

Route of
Administrat
ion

NOAEL Effect Reference

Rat 90-day Oral (diet)
0.15 mg/kg

bw/day

Cholinesteras

e inhibition

--INVALID-

LINK--

Dog 2-year Oral (diet)
0.025 mg/kg

bw/day

Cholinesteras

e inhibition

--INVALID-

LINK--

Mouse (male) 90-day Oral (gavage)
5 mg/kg

bw/day

Decreased

growth rate,

liver necrosis

--INVALID-

LINK--

Table 3: In Vivo Cholinesterase Inhibition by Dialifos in Rats (14-Day Oral Study)

Dose (mg/kg/day)
Plasma
Cholinesterase
Inhibition

Erythrocyte
Cholinesterase
Inhibition

Brain
Cholinesterase
Inhibition

0.5 Yes No No

1.0 Yes Yes No

2.5 Yes Yes Yes
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Data adapted from Nomura, 1970 as cited in INCHEM, 1976.

Signaling Pathways in Dialifos Toxicity
The primary toxic mechanism of Dialifos is the inhibition of acetylcholinesterase. However,

downstream effects and other potential pathways may also be involved in its overall toxicity

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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